(2r)-3-(Hexadecyloxy)-2-methoxypropyl 2-(trimethylammonio)ethyl phosphate
(2r)-3-(Hexadecyloxy)-2-methoxypropyl 2-(trimethylammonio)ethyl phosphate
2-O-methyl PAF C-16 is a synthetic PAF analog which contains a methyl group, attached by an ether linkage, at the sn-2 position. Although the biological activities of 2-O-methyl PAF C-16 have not been well characterized, the C-18 analog has been shown to mediate a number of biological responses including decreasing plasma membrane fluidity and inhibiting tumor cell invasiveness in embryonic chick heart. In rat astrocytes, the C-18 analog causes the release of large quantities of NO by a pathway involving activation of NOS.
Brand Name:
Vulcanchem
CAS No.:
78858-44-3
VCID:
VC0163674
InChI:
InChI=1S/C25H54NO6P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-30-23-25(29-5)24-32-33(27,28)31-22-20-26(2,3)4/h25H,6-24H2,1-5H3/t25-/m1/s1
SMILES:
CCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC
Molecular Formula:
C25H54NO6P
Molecular Weight:
495.7 g/mol
(2r)-3-(Hexadecyloxy)-2-methoxypropyl 2-(trimethylammonio)ethyl phosphate
CAS No.: 78858-44-3
Reference Standards
VCID: VC0163674
Molecular Formula: C25H54NO6P
Molecular Weight: 495.7 g/mol
| CAS No. | 78858-44-3 |
|---|---|
| Product Name | (2r)-3-(Hexadecyloxy)-2-methoxypropyl 2-(trimethylammonio)ethyl phosphate |
| Molecular Formula | C25H54NO6P |
| Molecular Weight | 495.7 g/mol |
| IUPAC Name | [(2R)-3-hexadecoxy-2-methoxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
| Standard InChI | InChI=1S/C25H54NO6P/c1-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-30-23-25(29-5)24-32-33(27,28)31-22-20-26(2,3)4/h25H,6-24H2,1-5H3/t25-/m1/s1 |
| Standard InChIKey | RZNRKXGAJMGLIM-RUZDIDTESA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCOC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC |
| SMILES | CCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC |
| Canonical SMILES | CCCCCCCCCCCCCCCCOCC(COP(=O)([O-])OCC[N+](C)(C)C)OC |
| Description | 2-O-methyl PAF C-16 is a synthetic PAF analog which contains a methyl group, attached by an ether linkage, at the sn-2 position. Although the biological activities of 2-O-methyl PAF C-16 have not been well characterized, the C-18 analog has been shown to mediate a number of biological responses including decreasing plasma membrane fluidity and inhibiting tumor cell invasiveness in embryonic chick heart. In rat astrocytes, the C-18 analog causes the release of large quantities of NO by a pathway involving activation of NOS. |
| Synonyms | 1-hexadecyl-2-methoxyglycero-3-phosphocholine 1-O-hexadecyl-2-O-methyl-rac-glycero-3-phosphocholine 1-O-hexadecyl-2-O-methylglycero-3-phosphocholine AMG-PC ET-16-OCH3 ET16-OMe HD-MO-GPC rac-1-hexadecyl 2-methyl phosphatidylcholine |
| Reference | 1.van Blitterswijk, W.J.,Hilkmann, H., and Storme, G.A. Accumulation of an alkyl lysophospholipid in tumor cell membranes affects membrane fluidity and tumor cell invasion. Lipids 22, 820-823 (1987). |
| PubChem Compound | 127599 |
| Last Modified | Nov 11 2021 |
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